901-47-3

Tame

In Stock

• CAS RN:
• 901-47-3

• Formula:
• C6H14O
  C14H22N4O4S

• InChI:
• InChI=1S/C14H22N4O4S/c1-10-5-7-11(8-6-10)23(20,21)18-12(13(19)22-2)4-3-9-17-14(15)16/h5-8,12,18H,3-4,9H2,1-2H3,(H4,15,16,17)/t12-/m0/s1

• InChIKey:
• FKMJXALNHKIDOD-LBPRGKRZSA-N

• Tosyl-L-Arginine Methyl Ester (TAME) is an APC inhibitor.TAME inhibits cyclin proteolysis in mitotic Xenopus egg extract with IC50 of 12 µM. TAME at concentration of 1-200 μM arrests interphase extract treated with recombinant cyclin B1/Cdc2 complex in mitosis, with stable cyclin B1 and phosphorylated Cdc27. TAME at concentration of 200 μM dramaticly inhibits the ubiquitin ligase activity of the Anaphase-Promoting Complex (APC), accompanied by reduced binding of Cdh1 to APC. TAME addition to interphase extract reduces Cdc20 association with the APC in a dose-dependent manner partly by binding directly to APC, and the contribution motif is the C-terminal isoleucine-arginine (IR) tail on APC.

2-Tert-butyl-4-fluoro-5-methylphenol

In Stock

• CAS RN:
• 220901-47-3

• Formula:
• C11H15FO

• InChI:
• InChI=1S/C11H15FO/c1-7-5-10(13)8(6-9(7)12)11(2,3)4/h5-6,13H,1-4H3

• InChIKey:
• QIAJAPAPIQKNDQ-UHFFFAOYSA-N

• 2-Tert-butyl-4-fluoro-5-methylphenol is a useful research compound. Its molecular formula is C11H15FO and its molecular weight is 182.23 g/mol. The purity is usually 95%.

Fmoc-3-amino-2-methylbenzoic acid

In Stock

• CAS RN:
• 1072901-47-3

• Formula:
• C23H19NO4

• InChI:
• InChI=1S/C23H19NO4/c1-14-15(22(25)26)11-6-12-21(14)24-23(27)28-13-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-12,20H,13H2,1H3,(H,24,27)(H,25,26)

• InChIKey:
• PZBXPHGPGVUOMO-UHFFFAOYSA-N

• Fmoc-3-amino-2-methylbenzoic acid is a useful research compound. Its molecular formula is C23H19NO4 and its molecular weight is 373.4 g/mol. The purity is usually 95%.